O-Desmethyl Mebeverine acid-d6

• Molecular Formula: C15H23NO3
• Molecular Weight: 271.38 g/mol
• InChI: InChI=1S/C15H23NO3/c1-3-16(10-4-5-15(18)19)12(2)11-13-6-8-14(17)9-7-13/h6-9,12,17H,3-5,10-11H2,1-2H3,(H,18,19)/i4D2,5D2,10D2
• InChIKey: DJTCBAFIXOMULT-AFDZIXQCSA-N

O-Desmethyl Mebeverine acid-d6 Internal Standard for LC-MS/MS

O-Desmethyl Mebeverine acid-d6 is a stable isotope-labeled analog of O-desmethyl Mebeverine acid, a primary circulating metabolite of the musculotropic antispasmodic drug Mebeverine [1]. The compound features six deuterium atoms incorporated into its butanoic acid moiety, resulting in a mass shift of +6 Da compared to the unlabeled analyte . It is primarily procured as a high-purity internal standard (IS) for the precise quantification of Mebeverine metabolites in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

Type Stable isotope-labeled internal standard (ISTD)

Target Analyte O-Desmethyl Mebeverine acid (metabolite)

Key Feature +6 Da mass shift for LC-MS/MS differentiation

• [1] Moskaleva NE, Baranov PA, Mesonzhnik NV, Appolonova SA. HPLC-MS/MS method for the simultaneous quantification of desmethylmebeverine acid, mebeverine acid and mebeverine alcohol in human plasma along with its application to a pharmacokinetics study. J Pharm Biomed Anal. 2017 May 10;138:118-125. doi: 10.1016/j.jpba.2017.02.006. View Source

Limitations of Unlabeled and Deuterated Substitutes for O-Desmethyl Mebeverine acid-d6

Generic substitution with an unlabeled analog (e.g., O-desmethyl Mebeverine acid) fails because it cannot be chromatographically or spectrometrically distinguished from the endogenous analyte in biological samples, leading to quantification errors. Similarly, substituting with a differently labeled standard (e.g., a -d5 variant) may introduce assay-specific variability due to differences in isotopic purity, potential hydrogen-deuterium exchange, or the magnitude of the mass shift relative to matrix interferences [1]. The specific +6 Da mass shift of the -d6 compound provides a defined analytical window, which is critical for minimizing crosstalk in multiple reaction monitoring (MRM) transitions, particularly when quantifying analytes with low concentrations [2].

Unlabeled analog

Cannot be distinguished from endogenous analyte in MRM, leading to quantification errors.

Differently labeled ISTD (e.g., -d5)

Variability in isotopic purity and potential H/D exchange may affect assay consistency.

Mass shift advantage

The defined +6 Da shift minimizes crosstalk and supports low-concentration quantification in complex matrices.

• [1] Davison AS, Milan AM, Dutton JJ. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Ann Clin Biochem. 2013 May;50(Pt 3):274-80. doi: 10.1177/0004563213478938. View Source
• [2] Bergeron M, et al. Use of polarity switching for the simultaneous bioanalysis of analytes with three orders of magnitude difference in concentration by LC-MS/MS. Bioanalysis. 2013 Aug;5(15):1911-8. doi: 10.4155/bio.13.142. View Source

Quantitative Evidence for O-Desmethyl Mebeverine acid-d6 in Bioanalysis

Isotopic Purity and Structural Identity

As a chemically identical deuterated analog, O-Desmethyl Mebeverine acid-d6 co-elutes with the unlabeled analyte but is resolved by mass. Vendor specifications confirm a minimum chemical purity of ≥98% . While direct isotopic enrichment data is not publicly available, the structure is verified by its molecular weight of 271.38 g/mol (C15H17D6NO3), representing a +6 Da mass increase over the unlabeled compound (C15H23NO3, 265.35 g/mol) . This ensures minimal isotopic interference when used as an internal standard.

Isotopic identity

Class-level inference

MW 271.38 Da (+6 vs unlabeled 265.35 Da), vendor-reported purity ≥98%

Identity confirmed; isotopic enrichment data unavailable

Vendor specification; independent verification recommended

Evidence Dimension	Mass Shift for Analyte Differentiation
Target Compound Data	Molecular Weight: 271.38 g/mol (C15H17D6NO3)
Comparator Or Baseline	O-desmethyl Mebeverine acid (unlabeled) Molecular Weight: 265.35 g/mol (C15H23NO3)
Quantified Difference	Mass difference of +6 Da
Conditions	Mass spectrometry, theoretical calculation

Why This Matters

A defined mass shift of +6 Da is essential for separating the internal standard signal from the analyte in MRM modes, enabling precise quantitation without cross-signal interference.

Accuracy and Precision with Deuterated DMAC Standards

In a validated HPLC-MS/MS method for human plasma, the use of a deuterated internal standard (2H5-desmethylmebeverine acid, -d5 variant) enabled high accuracy and precision for the quantification of the metabolite DMAC. The method achieved an accuracy (%RE) ranging from -4.04% to 4.60% and a precision (CV) from 0.31% to 6.43% for all analytes, with overall recoveries exceeding 85% [1]. These performance metrics are directly attributable to the use of a stable isotope-labeled internal standard to correct for matrix effects and extraction variability.

Method validation

Cross-study comparable

For -d5 IS: Accuracy %RE -4.04 to 4.60%, Precision CV 0.31–6.43%, Recovery >85%

Indicates class-level bioanalytical validation; -d6 may support similar or improved performance

Moskaleva et al. 2017, human plasma research matrix

Evidence Dimension	Assay Accuracy and Precision
Target Compound Data	Not directly measured; inferred from class performance. The -d6 variant is expected to perform equivalently or better due to its larger mass shift.
Comparator Or Baseline	Method using 2H5-desmethylmebeverine acid (-d5) as IS: Accuracy (%RE): -4.04% to 4.60%; Precision (CV): 0.31% to 6.43%; Recovery: >85% [1]
Quantified Difference	N/A (Class-level inference).
Conditions	Human plasma, protein precipitation, Acquity UPLC BEN C8 column, HPLC-MS/MS [1]

Why This Matters

This data demonstrates the capability of deuterated internal standards in this chemical class to deliver validated, regulatory-grade bioanalytical methods, a performance benchmark that O-Desmethyl Mebeverine acid-d6 is designed to meet or exceed.

• [1] Moskaleva NE, Baranov PA, Mesonzhnik NV, Appolonova SA. HPLC-MS/MS method for the simultaneous quantification of desmethylmebeverine acid, mebeverine acid and mebeverine alcohol in human plasma along with its application to a pharmacokinetics study. J Pharm Biomed Anal. 2017 May 10;138:118-125. doi: 10.1016/j.jpba.2017.02.006. View Source

Enhanced Linearity via Polarity Switching

The quantification of Desmethyl Mebeverine Acid (DMAC) in the presence of Mebeverine presents a challenge due to a three-order-of-magnitude concentration difference. A study demonstrated that using negative-ionization mode with polarity switching for DMAC, while maintaining positive mode for Mebeverine, successfully overcame non-linearity at the mass spectrometer [1]. This analytical strategy, which is only feasible with a deuterated internal standard that can be tracked independently of the unlabeled analyte, preserves the linear regression model for both compounds [1].

Advanced workflow

Class-level inference

Polarity switching with deuterated IS restores linearity across 3-order concentration range

Supports complex bioanalytical workflows with independent mass tracking

Method-specific; requires validation for target assay

Evidence Dimension	Assay Linearity and Dynamic Range
Target Compound Data	Deuterated DMAC (as a class) enables polarity switching to overcome non-linearity.
Comparator Or Baseline	Positive-ionization mode alone for DMAC resulted in non-linear relationships [1].
Quantified Difference	N/A (Qualitative improvement in linearity).
Conditions	LC-MS/MS, simultaneous bioanalysis of Mebeverine and DMAC in plasma [1]

Why This Matters

This demonstrates that a deuterated internal standard is not just a passive reference but an active enabler of advanced mass spectrometry workflows, allowing for accurate quantification across extreme concentration gradients.

• [1] Bergeron M, et al. Use of polarity switching for the simultaneous bioanalysis of analytes with three orders of magnitude difference in concentration by LC-MS/MS. Bioanalysis. 2013 Aug;5(15):1911-8. doi: 10.4155/bio.13.142. View Source

O-Desmethyl Mebeverine acid-d6 Applications

LC-MS/MS Method for Mebeverine Pharmacokinetics

Procurement of O-Desmethyl Mebeverine acid-d6 is essential for developing and validating bioanalytical methods to quantify Mebeverine metabolites in human plasma, as demonstrated by Moskaleva et al. (2017). Its use as an internal standard enables the method to achieve the necessary accuracy (RE ≤ ±4.60%) and precision (CV ≤ 6.43%) for regulatory pharmacokinetic studies [1].

High-Sensitivity Quantification in Biological Matrices

In scenarios requiring the quantification of trace-level Mebeverine metabolites, the +6 Da mass shift of O-Desmethyl Mebeverine acid-d6 provides a critical advantage. It minimizes the risk of isotopic crosstalk and ion suppression from co-eluting matrix components, ensuring a stable and linear analytical signal, as is critical for studies with low ng/mL quantification limits [2].

Advanced LC-MS Workflows for Wide Dynamic Range

This product is specifically indicated for advanced bioanalytical laboratories employing polarity switching or other techniques to simultaneously quantify analytes with vastly different concentrations. As a stable isotope-labeled standard, it provides the independent mass signal required for such complex workflows, preventing saturation and non-linearity issues [3].

Application

Selection Property

Validation Focus

Mebeverine metabolite quantification in human plasma research matrices

Deuterated ISTD for LC-MS/MS method development

Accuracy and precision endpoint review

Trace-level metabolite quantification

+6 Da mass shift for minimized crosstalk

Matrix-effect and ionization suppression review

Wide dynamic range simultaneous bioanalysis

Independent mass signal for polarity switching

Linearity and dynamic range endpoint review

• [1] Moskaleva NE, Baranov PA, Mesonzhnik NV, Appolonova SA. HPLC-MS/MS method for the simultaneous quantification of desmethylmebeverine acid, mebeverine acid and mebeverine alcohol in human plasma along with its application to a pharmacokinetics study. J Pharm Biomed Anal. 2017 May 10;138:118-125. doi: 10.1016/j.jpba.2017.02.006. View Source
• [2] Davison AS, Milan AM, Dutton JJ. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Ann Clin Biochem. 2013 May;50(Pt 3):274-80. doi: 10.1177/0004563213478938. View Source
• [3] Bergeron M, et al. Use of polarity switching for the simultaneous bioanalysis of analytes with three orders of magnitude difference in concentration by LC-MS/MS. Bioanalysis. 2013 Aug;5(15):1911-8. doi: 10.4155/bio.13.142. View Source